Cas no 1286265-82-4 (3-[(Piperidine-4-ylamino)methyl]benzonitrile dihydrochloride)

• Product Name: 3-[(Piperidine-4-ylamino)methyl]benzonitrile dihydrochloride
• CAS No: 1286265-82-4
• MF: C₁₃H₁₉Cl₂N₃
• MW: 288.216060876846
• CID: 4788175
• Update Time: 2025-05-21

3-[(Piperidine-4-ylamino)methyl]benzonitrile dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(Piperidine-4-ylamino)methyl]benzonitrile dihydrochloride
• 3-((Piperidin-4-ylamino)methyl)benzonitrile dihydrochloride

• Inchi： 1S/C13H17N3.2ClH/c14-9-11-2-1-3-12(8-11)10-16-13-4-6-15-7-5-13;;/h1-3,8,13,15-16H,4-7,10H2;2*1H
• InChI Key： JWEKUVOPOWXXGQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC(CC1)NCC1C=CC=C(C#N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 249
• Topological Polar Surface Area: 47.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 3-[(Piperidine-4-ylamino)methyl]benzonitrile dihydrochloride

Recent Advances in the Study of 3-[(Piperidine-4-ylamino)methyl]benzonitrile Dihydrochloride (CAS: 1286265-82-4)

3-[(Piperidine-4-ylamino)methyl]benzonitrile dihydrochloride (CAS: 1286265-82-4) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and oncology. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The compound has garnered attention due to its structural features, which include a piperidine moiety and a benzonitrile group. These functional groups are known to interact with various biological targets, making the compound a promising candidate for drug discovery. Recent synthetic approaches have optimized the production of 3-[(Piperidine-4-ylamino)methyl]benzonitrile dihydrochloride, ensuring high purity and yield, which are critical for preclinical and clinical studies.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific neurotransmitter systems, particularly those involving dopamine and serotonin receptors. These findings suggest potential applications in treating psychiatric disorders such as schizophrenia and depression. Additionally, preliminary data indicate that the compound may exhibit antitumor activity by inhibiting key signaling pathways involved in cancer cell proliferation.

One of the most notable recent developments is the identification of 3-[(Piperidine-4-ylamino)methyl]benzonitrile dihydrochloride as a potent inhibitor of a specific kinase implicated in neurodegenerative diseases. This discovery opens new avenues for the development of targeted therapies for conditions like Alzheimer's and Parkinson's disease. Further research is underway to elucidate the compound's mechanism of action and optimize its pharmacokinetic properties.

Despite these promising results, challenges remain in translating the compound's potential into clinically viable treatments. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 3-[(Piperidine-4-ylamino)methyl]benzonitrile dihydrochloride (CAS: 1286265-82-4) represents a compelling area of research in chemical biology and medicinal chemistry. Its diverse biological activities and potential therapeutic applications make it a valuable candidate for further investigation. Continued research and development efforts will be crucial in unlocking its full potential and bringing novel treatments to patients in need.